Cas no 2166426-54-4 ((5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one)

• Product Name: (5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one
• CAS No: 2166426-54-4
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 6165553
• PubChem ID: 165785788
• Update Time: 2025-05-30

(5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one
• EN300-1274552
• 2166426-54-4

• Inchi： 1S/C8H12N2OS/c1-4-5(2)10-7(11)6(3)9-8(10)12/h4-6H,1H2,2-3H3,(H,9,12)/t5?,6-/m1/s1
• InChI Key： UNQASPZFZPIWCD-PRJDIBJQSA-N
• SMILES： S=C1N[C@H](C)C(N1C(C=C)C)=O

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.4Ų

Additional information on (5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one

(5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one (CAS No. 2166426-54-4): An Overview of a Novel Compound in Medicinal Chemistry

(5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one (CAS No. 2166426-54-4) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its distinct structural features, has shown potential in various biological and pharmaceutical applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of (5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one is particularly noteworthy. It consists of an imidazolidinone core with a butenyl substituent and a methyl group, along with a sulfur atom in the form of a sulfanylidene moiety. This combination of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting target for further investigation.

In terms of synthesis, several methods have been reported for the preparation of (5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one. One common approach involves the reaction of an appropriate imidazolidinone precursor with a butenyl halide in the presence of a base. The stereochemistry at the 5-position is crucial for the biological activity, and various chiral catalysts or auxiliaries have been employed to achieve high enantioselectivity. Recent advancements in asymmetric synthesis have further refined these methods, enabling more efficient and scalable production processes.

The biological activities of (5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one have been extensively studied in recent years. One of the most significant findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity against certain kinases and proteases, which are key targets in cancer and inflammatory diseases. Additionally, preliminary studies have indicated that this compound may possess antimicrobial properties, making it a potential candidate for developing new antibiotics.

Recent research has also explored the pharmacokinetic and pharmacodynamic properties of (5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic potential. In vitro and in vivo experiments have shown that the compound can effectively penetrate cellular membranes and reach its target sites with minimal toxicity to normal cells.

Moreover, clinical trials are currently underway to evaluate the safety and efficacy of (5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one in treating various diseases. Early results from phase I trials have been encouraging, with patients showing positive responses to the treatment without significant adverse effects. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, (5R)-3-(but-3-en-2-yl)-5-methyl-2-sulfanylideneimidazolidin-4-one (CAS No. 2166426-54-4) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure, coupled with its favorable biological activities and pharmacological properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a key player in the field.